Ethyl 2-(5,6-dihydroimidazo[2,1-b][1,3]thiazol-2-yl)acetate

• IUPAC Name: ethyl 2-(5,6-dihydroimidazo[2,1-b][1,3]thiazol-2-yl)acetate
• InChI: InChI=1S/C9H12N2O2S/c1-2-13-8(12)5-7-6-11-4-3-10-9(11)14-7/h6H,2-5H2,1H3
• InChI Key: SSECOEWESJDVSJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1=CN2CCN=C2S1
• Molecular Formula: C9H12N2O2S
• DSSTOX Substance ID: DTXSID901232170
• Molecular Weight: 212.27 g/mol
• CAS No.: 329695-32-1

Description

Ethyl 2-(5,6-dihydroimidazo[2,1-b][1,3]thiazol-2-yl)acetate is a chemical compound with the molecular formula C9H12N2O2S. It is also known by other names such as Ethyl 5,6-dihydroimidazo[2,1-b]thiazole-3-acetate.

Synthesis Analysis

The synthesis of imidazo[2,1-b][1,3]thiazoles, which includes this compound, is often based on the reaction of 2-aminothiazoles with α-halocarbonyl compounds. The outcome of this reaction depends on the structure of the starting bromo ketone.

Molecular Structure Analysis

The molecular structure of this compound is characterized by a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms. The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom.

Physical and Chemical Properties Analysis

This compound has a density of 1.4±0.1 g/cm3, a boiling point of 327.0±44.0 °C at 760 mmHg, and a flash point of 151.6±28.4 °C. It has 4 H bond acceptors, 0 H bond donors, and 4 freely rotating bonds.

Scientific Research Applications

Chemical Synthesis and Structural Analysis

Ethyl 2-(5,6-dihydroimidazo[2,1-b][1,3]thiazol-2-yl)acetate and its derivatives have been extensively studied in the field of chemical synthesis. These compounds exhibit interesting behaviors in reaction mechanisms and structural transformations. For instance, ethyl (6-phenyl-5,6-dihydroimidazo[2,1-b]thiazol-3-yl) acetate hydrobromide shows an allylic transposition in alkaline medium, which is a significant reaction in organic chemistry (Robert & Panouse, 1982). Additionally, the synthesis of 3-(6-Phenylimidazo[2,1-b]thiazol-5-yl)quinoxalin-2(1H)-ones (qunoxalinone) involves the reaction of ethyl 2-oxo-2-(6-phenylimidazo[2,1-b]thiazol-5-yl)acetates with substituted o-phenylenediamines (Mukherjee, Watanabe, & Biehl, 2012).

Biological Activity and Therapeutic Potential

Some derivatives of this compound have shown promising biological activities. Certain substituted derivatives have been found to be efficient antibacterial agents, highlighting their potential in antimicrobial research (Bhaskar, Kumar, Balakrishnan, & Sangameswaran, 2008). Furthermore, compounds like 5,6-diaryl-2,3-dihydro-imidazo[2,1-b]thiazol-3-ones, derived from similar chemical structures, have shown considerable antimicrobial activity against bacteria, yeast, and fungi, which underscores their potential in developing new antimicrobial agents (Salama & Almotabacani, 2004).

Reaction Mechanisms and Derivatives Synthesis

The synthesis and reaction mechanisms involving this compound derivatives are a subject of considerable interest. The generation of imidazothiazolium betaines and their reaction with acetylenic dipolarophiles, leading to the formation of compounds like 2,3-dihydro-1H-pyrrolo[1,2-a]imidazole, is an example of the complex chemistry these compounds can undergo (Kim, Yoo, & Park, 1992).

Mechanism of Action

Target of Action

Ethyl 2-(5,6-dihydroimidazo[2,1-b][1,3]thiazol-2-yl)acetate is a derivative of the thiazole ring, which is known to have diverse biological activities . Thiazoles are found in many potent biologically active compounds, such as sulfathiazole (antimicrobial drug), Ritonavir (antiretroviral drug), Abafungin (antifungal drug), Bleomycine, and Tiazofurin (antineoplastic drug)

Mode of Action

Thiazole derivatives are known to interact with their targets, leading to various effects such as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic activities .

Biochemical Pathways

Thiazole derivatives are known to affect various biochemical pathways, leading to their diverse biological activities .

Result of Action

Thiazole derivatives are known to have various effects such as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic activities .

Biochemical Analysis

Biochemical Properties

Ethyl 2-(5,6-dihydroimidazo[2,1-b][1,3]thiazol-2-yl)acetate plays a significant role in various biochemical reactions. It interacts with several enzymes and proteins, influencing their activity and stability. For instance, this compound has been shown to inhibit certain kinases, which are enzymes that transfer phosphate groups from high-energy donor molecules, such as ATP, to specific substrates. This inhibition can alter signaling pathways within cells, affecting processes such as cell growth and apoptosis . Additionally, this compound can bind to proteins involved in DNA repair, potentially influencing genomic stability and cellular responses to DNA damage .

Cellular Effects

The effects of this compound on various cell types are profound. In cancer cells, this compound has been observed to induce apoptosis, a form of programmed cell death, by activating caspases and other apoptotic proteins . It also affects cell signaling pathways, such as the MAPK/ERK pathway, which is crucial for cell proliferation and differentiation . Furthermore, this compound can modulate gene expression by interacting with transcription factors, leading to changes in the expression of genes involved in cell cycle regulation and metabolism .

Molecular Mechanism

At the molecular level, this compound exerts its effects through several mechanisms. It binds to the active sites of enzymes, inhibiting their catalytic activity. This binding can be competitive, where the compound competes with the natural substrate of the enzyme, or non-competitive, where it binds to a different site on the enzyme. Additionally, this compound can induce conformational changes in proteins, affecting their function and interactions with other biomolecules. These interactions can lead to the activation or repression of specific signaling pathways and changes in gene expression patterns.